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Compound of Interest

Compound Name: FAUC-312

Cat. No.: B1672302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
FAUC-312 is a potent and selective agonist for the dopamine D4 receptor, a G protein-coupled

receptor implicated in various neurological and psychiatric disorders.[1] As a critical tool in

studying the role of the D4 receptor in cellular signaling and disease models, the accurate and

reproducible preparation of FAUC-312 stock solutions is paramount for obtaining reliable

experimental results. These application notes provide detailed protocols for the preparation,

storage, and handling of FAUC-312 stock solutions for in vitro and in vivo research

applications.
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Property Value Reference

Compound Name FAUC-312 [1]

IUPAC Name

(6S)-2-Phenyl-6-[(4-

phenylpiperazin-1-

yl)methyl]-1,4,5,6-

tetrahydropyrimidine

[1]

CAS Number 562104-72-7 [1]

Molecular Formula C21H26N4 [1]

Molecular Weight 334.46 g/mol [1]

Appearance Solid powder

Mechanism of Action
Selective Dopamine D4

Receptor Agonist
[1]

Solubility Data
The solubility of FAUC-312 in common laboratory solvents is a critical factor for the preparation

of stock solutions. The following table summarizes the available solubility information. It is

recommended to perform small-scale solubility tests before preparing large-volume stock

solutions, as batch-to-batch variability may occur.

Solvent Solubility Notes

DMSO (Dimethyl Sulfoxide) Soluble

A common solvent for

preparing high-concentration

stock solutions.

Ethanol Information not available

Phosphate-Buffered Saline

(PBS)
Information not available

Likely to have low solubility in

aqueous buffers.
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Protocol 1: Preparation of a High-Concentration FAUC-
312 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of FAUC-312 in DMSO. This

high-concentration stock is suitable for long-term storage and subsequent dilution into aqueous

buffers or cell culture media for various in vitro assays.

Materials:

FAUC-312 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Tare the Weighing Vessel: Place a sterile microcentrifuge tube on the analytical balance and

tare the weight.

Weigh FAUC-312: Carefully weigh the desired amount of FAUC-312 powder into the tared

tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.34 mg of FAUC-
312 (Molecular Weight = 334.46 g/mol ).

Calculation: Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000

(mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 334.46 g/mol * 1000 mg/g = 3.34 mg

Add DMSO: Add the calculated volume of DMSO to the tube containing the FAUC-312
powder. For the example above, add 1 mL of DMSO.
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Dissolve the Compound: Tightly cap the tube and vortex thoroughly until the FAUC-312 is

completely dissolved. Gentle warming in a 37°C water bath may assist in dissolution if

necessary. Visually inspect the solution to ensure no solid particles remain.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for long-term storage (months to years) or at 4°C for

short-term storage (days to weeks).[1] Protect from light.

Protocol 2: Preparation of a Working Solution for In Vitro
Cellular Assays
This protocol describes the dilution of the high-concentration DMSO stock solution into a cell

culture medium or assay buffer to prepare a working solution for treating cells. It is crucial to

ensure that the final concentration of DMSO in the assay does not exceed a level that is toxic

to the cells (typically <0.5%).

Materials:

10 mM FAUC-312 stock solution in DMSO (from Protocol 1)

Sterile cell culture medium or assay buffer (e.g., PBS, HBSS)

Sterile microcentrifuge tubes or multi-well plates

Pipettes and sterile pipette tips

Procedure:

Determine Final Concentration: Decide on the final concentration of FAUC-312 required for

your experiment (e.g., 1 µM, 10 µM).

Calculate Dilution Factor: Calculate the dilution factor needed to achieve the desired final

concentration from the 10 mM stock.
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Example: To prepare a 10 µM working solution from a 10 mM stock, a 1:1000 dilution is

required.

Perform Serial Dilutions (if necessary): For high dilution factors, it is recommended to

perform serial dilutions to ensure accuracy.

Example for a 1:1000 dilution:

Step 1 (1:100 dilution): Add 2 µL of the 10 mM stock solution to 198 µL of cell culture

medium to create a 100 µM intermediate solution.

Step 2 (1:10 dilution): Add 10 µL of the 100 µM intermediate solution to 90 µL of cell

culture medium to achieve the final 10 µM working concentration.

Prepare Vehicle Control: Prepare a vehicle control solution containing the same final

concentration of DMSO as the working solution. This is essential for distinguishing the

effects of the compound from the effects of the solvent.

Immediate Use: Use the freshly prepared working solution immediately for your experiment.

Do not store diluted aqueous solutions of FAUC-312 for extended periods, as the stability in

aqueous solutions has not been characterized.

Signaling Pathway and Experimental Workflow
FAUC-312, as a dopamine D4 receptor agonist, is expected to modulate downstream signaling

pathways associated with this G protein-coupled receptor. The D4 receptor is a member of the

D2-like family of dopamine receptors and is coupled to Gi/o proteins. Activation of the D4

receptor typically leads to the inhibition of adenylyl cyclase, resulting in a decrease in

intracellular cyclic AMP (cAMP) levels.
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Click to download full resolution via product page

Caption: FAUC-312 signaling pathway via the D4 receptor.

The following diagram illustrates a typical experimental workflow for evaluating the effect of

FAUC-312 on intracellular cAMP levels, a common readout for D4 receptor activation.
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Caption: Workflow for cAMP assay with FAUC-312.

Storage and Stability
Proper storage of FAUC-312 and its stock solutions is essential to maintain its chemical

integrity and biological activity.

Solid Compound: Store the solid powder in a tightly sealed container at -20°C for long-term

storage, protected from light and moisture.[1] For short-term storage, 4°C is acceptable.[1]
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DMSO Stock Solutions: Store aliquots of the DMSO stock solution at -20°C for long-term

stability.[1] Avoid repeated freeze-thaw cycles, which can lead to degradation of the

compound and introduction of water into the DMSO. When stored properly, DMSO stock

solutions should be stable for several months.

Aqueous Working Solutions: It is strongly recommended to prepare aqueous working

solutions fresh for each experiment. The stability of FAUC-312 in aqueous buffers has not

been extensively studied, and prolonged storage may lead to degradation or precipitation.

Safety Precautions
FAUC-312 is for research use only and is not intended for human or veterinary use.[1]

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling the compound and its solutions.

Handle the solid powder in a well-ventilated area or a chemical fume hood to avoid

inhalation.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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